Cas no 480424-74-6 (3-Fluoro-2-methylphenylmagnesium chloride)

• Product Name: 3-Fluoro-2-methylphenylmagnesium chloride
• CAS No: 480424-74-6
• MF: C₇H₆ClFMg
• MW: 168.87894487381
• MDL: MFCD01311482
• CID: 931683
• PubChem ID: 24880595
• Update Time: 2025-06-08

3-Fluoro-2-methylphenylmagnesium chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methylphenylmagnesium chloride
• 3-FLUORO-2-METHYLPHENYLMAGNESIUM CHLORI&
• magnesium,1-fluoro-2-methylbenzene-3-ide,chloride
• 3-FLUORO-2-METHYLPHENYLMAGNESIUM CHLORI&amp
• 3-Fluoro-2-methylphenylmagnesium chloride 0.5 M in Tetrahydrofuran
• 3-Fluoro-2-methylphenylmagnesium chloride 0.5M solution in THF
• 3-Fluoro-2-methylphenylmagnesium chloride solution
• 3-Fluoro-2-MethylphenylMagnesiuM chloride, 0.50 M in 2-MeTHF
• 3-Fluoro-2-MethylphenylMagnesiuM chloride, 0.5M solution in THF, AcroSeal
• PC7204
• 480424-74-6
• AKOS016017711
• 3-Fluoro-2-methylphenylmagnesium chlori
• magnesium;1-fluoro-2-methylbenzene-3-ide;chloride
• MFCD01311482
• SCHEMBL5645077

• MDL： MFCD01311482
• Inchi： 1S/C7H6F.ClH.Mg/c1-6-4-2-3-5-7(6)8;;/h2-3,5H,1H3;1H;/q-1;;+2/p-1
• InChI Key： CWJCJDHRMGBCQD-UHFFFAOYSA-M
• SMILES： [Cl-].[Mg+2].FC1=CC=C[C-]=C1C

Computed Properties

• Exact Mass: 167.99900
• Monoisotopic Mass: 167.9992477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.938 g/mL at 25 °C(lit.)
• Boiling Point: 65-67 °C(lit.)
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0.00000
• LogP: 2.62380
• Color/Form: 0.5 M in THF

3-Fluoro-2-methylphenylmagnesium chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H314-H335-H351
• Warning Statement： P210-P260-P280-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37/38-40
• Safety Instruction： S16; S26; S33; S36/37/39; S45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R11; R14; R34

Additional information on 3-Fluoro-2-methylphenylmagnesium chloride

3-Fluoro-2-methylphenylmagnesium chloride (CAS No. 480424-74-6): A Versatile Grignard Reagent in Modern Organic Synthesis

The 3-Fluoro-2-methylphenylmagnesium chloride (CAS No. 480424-74-6) is a highly specialized Grignard reagent that has garnered significant attention in pharmaceutical and fine chemical industries. As a fluorinated aryl magnesium compound, it serves as a critical building block for synthesizing complex molecules, particularly in drug discovery and material science. Its unique structure, combining a fluoro substituent and a methyl group on the phenyl ring, enables precise control over reactivity and selectivity in cross-coupling reactions.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability in drug candidates. This trend aligns with the growing interest in precision medicine and targeted therapies, where 3-Fluoro-2-methylphenylmagnesium chloride plays a pivotal role. Researchers frequently search for terms like "fluorinated Grignard reagent applications" or "CAS 480424-74-6 synthesis protocol", reflecting its relevance in cutting-edge chemistry.

The compound’s utility extends beyond pharmaceuticals. It is also employed in the development of advanced materials, such as liquid crystals and organic semiconductors, which are pivotal for flexible electronics and renewable energy technologies. Its compatibility with palladium-catalyzed reactions, including Suzuki-Miyaura couplings, makes it indispensable for constructing carbon-carbon bonds with high efficiency.

From a synthetic perspective, 3-Fluoro-2-methylphenylmagnesium chloride offers advantages in regioselective functionalization, a topic often queried in academic forums. Questions like "How to handle air-sensitive Grignard reagents?" or "Best solvents for fluorinated aryl magnesium compounds" highlight practical challenges addressed by this reagent’s optimized protocols. Proper storage under inert atmospheres (e.g., argon) and the use of anhydrous tetrahydrofuran (THF) are commonly recommended to maintain its stability.

Environmental and safety considerations are also paramount. While not classified as hazardous, its reactivity necessitates careful handling, aligning with the broader industry shift toward green chemistry principles. Innovations in catalytic recycling and solvent recovery further enhance its sustainability profile, a key concern for modern manufacturers.

In summary, 3-Fluoro-2-methylphenylmagnesium chloride (CAS No. 480424-74-6) exemplifies the intersection of structural specificity and functional versatility. Its applications span life sciences, materials engineering, and sustainable chemistry, making it a cornerstone reagent for researchers tackling tomorrow’s scientific challenges.